2-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}methyl)-5-methoxy-4-pyridinol

• IUPAC Name: 5-methoxy-2-[[3-(4-propan-2-ylanilino)piperidin-1-yl]methyl]-1H-pyridin-4-one
• InChI: InChI=1S/C21H29N3O2/c1-15(2)16-6-8-17(9-7-16)23-18-5-4-10-24(13-18)14-19-11-20(25)21(26-3)12-22-19/h6-9,11-12,15,18,23H,4-5,10,13-14H2,1-3H3,(H,22,25)
• InChI Key: JGENOFXYTRZIDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)CC3=CC(=O)C(=CN3)OC
• Molecular Formula: C21H29N3O2
• Molecular Weight: 355.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The compound’s class or family (such as alcohol, amine, aldehyde, etc.) is also identified based on its functional groups.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the desired product.

Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical and Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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